Cas no 2172027-41-5 (ethyl 3,4-diamino-3-(methoxymethyl)butanoate)

• Product Name: ethyl 3,4-diamino-3-(methoxymethyl)butanoate
• CAS No: 2172027-41-5
• MF: C₈H₁₈N₂O₃
• MW: 190.240122318268
• CID: 6004623
• PubChem ID: 165960387
• Update Time: 2025-10-30

ethyl 3,4-diamino-3-(methoxymethyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,4-diamino-3-(methoxymethyl)butanoate
• EN300-1287833
• 2172027-41-5

• Inchi： 1S/C8H18N2O3/c1-3-13-7(11)4-8(10,5-9)6-12-2/h3-6,9-10H2,1-2H3
• InChI Key： OSXKCNBZWBMVQR-UHFFFAOYSA-N
• SMILES： O(C)CC(CN)(CC(=O)OCC)N

Computed Properties

• Exact Mass: 190.13174244g/mol
• Monoisotopic Mass: 190.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.6Ų

Additional information on ethyl 3,4-diamino-3-(methoxymethyl)butanoate

Professional Introduction to Ethyl 3,4-diamino-3-(methoxymethyl)butanoate (CAS No. 2172027-41-5)

Ethyl 3,4-diamino-3-(methoxymethyl)butanoate, identified by its CAS number 2172027-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, with its unique structural properties, exhibits potential applications in the development of novel therapeutic agents and biochemical pathways. The detailed exploration of its chemical characteristics, synthesis methods, and emerging research applications will provide a comprehensive understanding of its significance in modern science.

The molecular structure of ethyl 3,4-diamino-3-(methoxymethyl)butanoate consists of a butanoate ester moiety linked to an amino group at the third carbon position, further substituted with a methoxymethyl group. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The presence of both amino and ester groups allows for diverse chemical modifications, enabling the compound to serve as a building block for more complex molecules.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of amino acid derivatives, which are crucial in drug design and protein engineering. The synthesis of ethyl 3,4-diamino-3-(methoxymethyl)butanoate exemplifies this trend, with studies demonstrating efficient routes that leverage catalytic processes and green chemistry principles. These advancements not only improve yield and purity but also align with sustainable practices, reducing the environmental impact of chemical production.

One of the most compelling aspects of ethyl 3,4-diamino-3-(methoxymethyl)butanoate is its potential role in the development of bioactive molecules. Research has indicated that this compound can serve as a precursor for designing novel antibiotics and anti-inflammatory agents. The diamino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility is particularly valuable in medicinal chemistry, where precision and specificity are paramount.

The pharmacological properties of derivatives of ethyl 3,4-diamino-3-(methoxymethyl)butanoate have been extensively studied in preclinical models. These investigations have highlighted its potential as a modulator of enzymatic pathways involved in cellular signaling and metabolism. For instance, modifications to the methoxymethyl group have shown promise in enhancing binding affinity to certain protein receptors, which could lead to the development of more effective therapeutic interventions.

In addition to its pharmaceutical applications, ethyl 3,4-diamino-3-(methoxymethyl)butanoate has found utility in biochemical research. Its structural features make it an excellent candidate for studying enzyme kinetics and substrate specificity. By incorporating this compound into experimental protocols, researchers can gain insights into how amino acid derivatives interact with biological systems. Such knowledge is fundamental for advancing our understanding of disease mechanisms and developing targeted treatments.

The synthesis of complex organic molecules often requires innovative approaches to overcome synthetic challenges. The preparation of ethyl 3,4-diamino-3-(methoxymethyl)butanoate has been a subject of interest due to its intricate structure. Recent studies have explored novel catalytic systems that facilitate the formation of key bonds while minimizing side reactions. These developments not only enhance synthetic efficiency but also open new avenues for exploring related compounds with potential therapeutic benefits.

The versatility of ethyl 3,4-diamino-3-(methoxymethyl)butanoate extends beyond its role as a synthetic intermediate. It has been incorporated into various high-throughput screening assays to identify new bioactive compounds. By serving as a scaffold molecule, it enables researchers to rapidly test multiple derivatives simultaneously, accelerating the discovery process. This approach is particularly valuable in drug discovery pipelines where time-to-market is critical.

The safety and handling protocols for working with ethyl 3,4-diamino-3-(methoxymethyl)butanoate are designed to ensure optimal laboratory practices while maintaining compliance with regulatory standards. Proper storage conditions and personal protective equipment (PPE) are essential to prevent degradation and ensure worker safety. As with all chemical compounds used in research settings, adherence to these guidelines minimizes risks associated with handling sensitive materials.

The future prospects for ethyl 3,4-diamino-3-(methoxymethyl)butanoate are promising given its diverse applications across multiple scientific disciplines. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and functional modifications. Collaborative efforts between academia and industry are likely to drive innovation further by leveraging cutting-edge technologies such as computational chemistry and artificial intelligence-driven molecular design.